Cas no 52119-01-4 (Ethyl 2,3-dicyano-3-methylbutanoate)

• Product name: Ethyl 2,3-dicyano-3-methylbutanoate
• CAS No: 52119-01-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1575830
• PubChem ID: 251145

Ethyl 2,3-dicyano-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dicyano-3-methylbutanoate
• NSC71382
• AC1Q4QKV
• AC1L5J6K
• CTK4J5440
• AR-1I8133
• NSC-71382
• AG-K-91603
• 2,3-dicyano-3-methyl-butyric acid ethyl ester
• NSC71382; AC1Q4QKV; AC1L5J6K; CTK4J5440; AR-1I8133; NSC-71382; AG-K-91603; 2,3-dicyano-3-methyl-butyric acid ethyl ester;
• 52119-01-4
• AKOS024334867
• DTXSID50290833
• ETHYL 2,3-DICYANO-3-METHYLBUTYRATE

• Inchi： InChI=1S/C9H12N2O2/c1-4-13-8(12)7(5-10)9(2,3)6-11/h7H,4H2,1-3H3
• InChI Key： BRGYCCHEMNLMCK-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C#N)C(C)(C)C#N

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 1

Experimental Properties

• PSA: 73.88
• LogP: 1.23906